1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)-
Overview
Description
1,7-Bis(4-hydroxyphenyl)-1,4,6-heptatrien-3-one is a natural product, a curcuminoid antioxidant found in turmeric (Curcuma longa) and torch ginger (Etlingera elatior) . It has been identified as a compound with outstanding inhibitory activity .
Synthesis Analysis
The all-trans double bond isomer (1E,4E,6E)-1,7-bis(4-hydroxyphenyl)-1,4,6-heptatrien-3-one was first fully characterized when isolated from extracts of the rhizomes of turmeric (Curcuma longa) in 1993 . It has subsequently been found in other species, including Etlingera elatior .Molecular Structure Analysis
The molecular structure of 1,7-Bis(4-hydroxyphenyl)-1,4,6-heptatrien-3-one has been analyzed using microscale thermophoresis assays . The binding of this compound to the N-terminal domain of N protein (N-NTD) has been validated using drug affinity responsive target stability assays .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : A general and straightforward total synthesis of this compound, starting from 4-methoxycinnamic acid, was accomplished with a 19% overall yield (Venkateswarlu, Ramachandra, Rambabu, & Subbaraju, 2000).
- Crystal Structure Analysis : Research on the crystal structure of this compound revealed its crystallization in an orthorhombic space group with specific unit cell parameters, highlighting strong hydrogen bonding interactions in its molecular packing (Parameswari, Devipriya, Jenniefer, Muthiah, & Kumaradhas, 2012).
Biological and Pharmacological Properties
- Antioxidant Properties : Various studies have focused on the antioxidant properties of this compound. For instance, diarylheptanoids including this compound isolated from Zingiber officinale showed significant antioxidant activities in vitro (Zhou, Zhang, Dong, Tao, Dou, Zhang, Huang, Li, Chen, Zeng, & Zhao, 2007). Similarly, diarylheptanoids isolated from wood bark also displayed promising antioxidant potential (Ponomarenko, Trouillas, Martin, Dizhbite, Krasiļņikova, & Telysheva, 2014).
- Neuroprotective Activity : A study on the synthesis of natural and non-natural diarylheptanoids, including this compound, showed that certain structural motifs were responsible for neuroprotective effects against glutamate-induced neuronal cell death (Jirásek, Amslinger, & Heilmann, 2014).
Applications in Disease Research
- Protection Against Alzheimer's Disease : Compounds including this diarylheptanoid from Curcuma longa demonstrated protective effects on PC12 cells from beta-amyloid insult, suggesting potential applications in Alzheimer's disease research (Park & Kim, 2002).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-hydroxy-1,7-bis(4-hydroxyphenyl)hepta-1,4,6-trien-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-13,20-22H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAKCQIIROBKOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC(=CC(=O)C=CC2=CC=C(C=C2)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50332828 |
Source
|
| Record name | 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50332828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)- | |
CAS RN |
115851-81-5 |
Source
|
| Record name | 1,4,6-Heptatrien-3-one, 5-hydroxy-1,7-bis(4-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50332828 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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